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Compound of Interest

Compound Name: SHR1653

Cat. No.: B1193598

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical compounds is a critical component of laboratory operations.
This guide provides essential, immediate safety and logistical information for the proper
disposal of SHR1653, a potent and selective oxytocin receptor (OTR) antagonist.

While specific disposal instructions for SHR1653 from the manufacturer are not publicly
available, established protocols for the disposal of halogenated organic compounds provide a
clear framework. Adherence to these general procedures, in conjunction with institutional and
local regulations, is paramount for maintaining a safe laboratory environment.

Key Chemical Properties for Disposal Consideration

A thorough understanding of a compound's chemical properties is the first step in a safe
disposal process. For SHR1653, the following characteristics are particularly relevant:
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Property Value Implication for Disposal

Contains chlorine and fluorine,
Chemical Formula C21H21CIFN502 classifying it as a halogenated

organic compound.

Molecular Weight 429.88 g/mol -

The disposal of the solvent
Solubility Soluble in DMSO used to dissolve SHR1653
must also be considered.

Requires segregation from
non-halogenated organic
) waste to prevent the formation
] Halogenated organic
Chemical Class ) o of hazardous byproducts
compound, triazole derivative ) )
during disposal and to

minimize disposal costs.[1][2]

[3]

Step-by-Step Disposal Protocol for SHR1653

The following protocol outlines the necessary steps for the safe disposal of SHR1653 waste.
This procedure is based on general guidelines for managing halogenated organic chemical
waste in a laboratory setting.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant
gloves, when handling SHR1653 and its waste.

2. Waste Segregation:
 Itis crucial to segregate halogenated organic waste from all other waste streams.[1][2][3]
» Designate a specific, clearly labeled waste container for "Halogenated Organic Waste."[2][4]

e Do not mix SHR1653 waste with non-halogenated solvents, aqueous waste, or solid waste.

[1][2]
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3. Waste Collection:

o Collect waste SHR1653, including any contaminated solvents (like DMSQ), in a dedicated,
leak-proof, and chemically compatible container.[5][6]

e The container should be kept securely closed when not in use.[2][4][6]

o Ensure the waste container is properly labeled with "Hazardous Waste," the full chemical
name ("SHR1653"), and the names of any solvents present.[2][6]

4. Storage of Waste:

o Store the waste container in a designated, well-ventilated satellite accumulation area.[2]
e The storage area should be away from heat sources and incompatible materials.

5. Disposal Request:

e Once the waste container is full, or in accordance with your institution's guidelines, arrange
for its disposal through your organization's Environmental Health and Safety (EHS) office or
a licensed hazardous waste disposal company.[6]

» Never dispose of SHR1653 or its containers in the regular trash or down the drain.[5][6][7]

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of chemical waste like
SHR1653 in a laboratory setting.
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General Chemical Waste Disposal Workflow
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Disclaimer: The information provided is based on general laboratory safety protocols for
halogenated organic compounds. It is not a substitute for a formal safety assessment and the
guidance of your institution's Environmental Health and Safety (EHS) department. Always
consult your institution's specific waste disposal procedures and comply with all local, state,
and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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